Cas no 1375069-37-6 (3-Methoxypyridazin-4-amine hydrochloride)

• Product Name: 3-Methoxypyridazin-4-amine hydrochloride
• CAS No: 1375069-37-6
• MF: C₅H₈ClN₃O
• MW: 161.589519500732
• MDL: MFCD22205822
• CID: 3047581
• PubChem ID: 74889931
• Update Time: 2025-06-13

3-Methoxypyridazin-4-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Methoxypyridazin-4-amine, HCl
• 3-Methoxypyridazin-4-amine hydrochloride
• 3-methoxypyridazin-4-amine;hydrochloride
• 3-Methoxypyridazin-4-amine HCl
• V2772
• D74369
• A922196
• Z2146515312
• AKOS026673107
• CS-0081659
• MFCD22205822
• EN300-214811
• 1375069-37-6
• BS-26742
• SY202110

• MDL： MFCD22205822
• Inchi： 1S/C5H7N3O.ClH/c1-9-5-4(6)2-3-7-8-5;/h2-3H,1H3,(H2,6,7);1H
• InChI Key： HHRYLIFSBOCTKQ-UHFFFAOYSA-N
• SMILES： Cl.O(C)C1=C(C=CN=N1)N

Computed Properties

• Exact Mass: 161.0355896g/mol
• Monoisotopic Mass: 161.0355896g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 88.3
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Aminopyridazines

Additional information on 3-Methoxypyridazin-4-amine hydrochloride

Recent Advances in the Study of 3-Methoxypyridazin-4-amine hydrochloride (CAS: 1375069-37-6)

3-Methoxypyridazin-4-amine hydrochloride (CAS: 1375069-37-6) is a chemical compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This compound, characterized by its pyridazine core and methoxyamine functional group, has been the subject of various studies aimed at exploring its pharmacological properties and synthetic utility. The present research brief consolidates the latest findings related to this compound, highlighting its synthesis, biological activity, and potential therapeutic applications.

Recent studies have focused on the synthetic pathways for 3-Methoxypyridazin-4-amine hydrochloride, with particular emphasis on optimizing yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel, high-yield synthesis route that employs a palladium-catalyzed cross-coupling reaction, significantly reducing the number of steps required compared to traditional methods. This advancement not only improves the scalability of production but also enhances the compound's accessibility for further pharmacological testing.

In terms of biological activity, preliminary in vitro studies have demonstrated that 3-Methoxypyridazin-4-amine hydrochloride exhibits moderate inhibitory effects against several kinase targets, including cyclin-dependent kinases (CDKs) and glycogen synthase kinase-3β (GSK-3β). These findings suggest potential applications in oncology and neurodegenerative diseases. A 2022 study published in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound showed promising activity in cell-based assays targeting glioblastoma multiforme, a particularly aggressive form of brain cancer.

Further investigations into the compound's mechanism of action have revealed its ability to modulate specific signaling pathways involved in cell proliferation and apoptosis. Researchers have employed molecular docking studies to elucidate the binding interactions between 3-Methoxypyridazin-4-amine hydrochloride and its putative protein targets. These computational studies, complemented by X-ray crystallography data, provide valuable insights for structure-activity relationship (SAR) optimization efforts currently underway in several pharmaceutical research programs.

The pharmacokinetic profile of 3-Methoxypyridazin-4-amine hydrochloride has also been a subject of recent research. A 2023 preclinical study evaluated the compound's absorption, distribution, metabolism, and excretion (ADME) properties, revealing favorable oral bioavailability and moderate plasma protein binding. These characteristics, combined with its demonstrated blood-brain barrier permeability in animal models, make it an attractive candidate for central nervous system (CNS)-targeted therapies.

Looking forward, several research groups have initiated programs to develop novel analogs of 3-Methoxypyridazin-4-amine hydrochloride with improved potency and selectivity. The compound's versatile chemical scaffold allows for extensive modifications, enabling medicinal chemists to explore diverse structure-activity relationships. Current efforts focus on optimizing both the pyridazine core and the amine substituents to enhance target engagement while minimizing off-target effects.

In conclusion, 3-Methoxypyridazin-4-amine hydrochloride (CAS: 1375069-37-6) represents a promising chemical entity with multiple potential therapeutic applications. Recent advances in its synthesis, coupled with growing understanding of its biological activity and pharmacokinetic properties, position this compound as a valuable scaffold for future drug discovery efforts. Continued research in this area is expected to yield novel therapeutic candidates, particularly in the fields of oncology and neurodegenerative diseases.